Cas no 14905-81-8 (Benzene,1-methyl-4-[(1-methylethyl)thio]-)

• Product Name: Benzene,1-methyl-4-[(1-methylethyl)thio]-
• CAS No: 14905-81-8
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• MDL: MFCD00869799
• CID: 226034
• PubChem ID: 139846
• Update Time: 2025-04-19

Benzene,1-methyl-4-[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-4-[(1-methylethyl)thio]-
• 1-methyl-4-propan-2-ylsulfanylbenzene
• Isopropyl 4-methylphenyl sulfide
• isopropyl-p-tolyl sulfide
• Isopropyl-p-tolyl-sulfid
• Sulfide,isopropyl p-tolyl
• Isopropyl p-tolyl sulfide
• Isopropyl(4-methylphenyl) sulfide
• 1-Methyl-4-[(1-methylethyl)thio]benzene
• Sulfide, isopropyl p-tolyl
• DTXSID80164159
• 1-methyl-4-(propan-2-ylsulfanyl)benzene
• InChI=1/C10H14S/c1-8(2)11-10-6-4-9(3)5-7-10/h4-8H,1-3H
• Isopropyl p-cresyl sulfide
• 14905-81-8
• LXDBBXHXMUZFBP-UHFFFAOYSA-N
• 1-(Isopropylsulfanyl)-4-methylbenzene
• Benzene, 1-methyl-4-[(1-methylethyl)thio]-
• Benzene, 1-methyl-4-((1-methylethyl)thio)-
• SCHEMBL1454134
• 1-(Isopropylsulfanyl)-4-methylbenzene #

• MDL： MFCD00869799
• Inchi： 1S/C10H14S/c1-8(2)11-10-6-4-9(3)5-7-10/h4-8H,1-3H3
• InChI Key： LXDBBXHXMUZFBP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C(C)C

Computed Properties

• Exact Mass: 166.08200
• Monoisotopic Mass: 166.081621
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3
• XLogP3: 3.6

Experimental Properties

• Density: 0.97
• Boiling Point: 233.5°C at 760 mmHg
• Flash Point: 93.6°C
• Refractive Index: 1.538
• PSA: 25.30000
• LogP: 3.49550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers